Cas no 2034431-75-7 ((3-(Quinolin-8-yloxy)pyrrolidin-1-yl)(4-(thiophen-2-yl)phenyl)methanone)

• Product Name: (3-(Quinolin-8-yloxy)pyrrolidin-1-yl)(4-(thiophen-2-yl)phenyl)methanone
• CAS No: 2034431-75-7
• MF: C₂₄H₂₀N₂O₂S
• MW: 400.492804527283
• CID: 5552766
• PubChem ID: 91815093
• Update Time: 2025-10-28

(3-(Quinolin-8-yloxy)pyrrolidin-1-yl)(4-(thiophen-2-yl)phenyl)methanone Chemical and Physical Properties

Names and Identifiers

• F6474-3201
• (3-quinolin-8-yloxypyrrolidin-1-yl)-(4-thiophen-2-ylphenyl)methanone
• (3-(quinolin-8-yloxy)pyrrolidin-1-yl)(4-(thiophen-2-yl)phenyl)methanone
• AKOS025317324
• 8-({1-[4-(thiophen-2-yl)benzoyl]pyrrolidin-3-yl}oxy)quinoline
• 2034431-75-7
• (3-(Quinolin-8-yloxy)pyrrolidin-1-yl)(4-(thiophen-2-yl)phenyl)methanone

• Inchi： 1S/C24H20N2O2S/c27-24(19-10-8-17(9-11-19)22-7-3-15-29-22)26-14-12-20(16-26)28-21-6-1-4-18-5-2-13-25-23(18)21/h1-11,13,15,20H,12,14,16H2
• InChI Key： JFVAVNMHWQTAGN-UHFFFAOYSA-N
• SMILES： S1C=CC=C1C1C=CC(=CC=1)C(N1CCC(C1)OC1=CC=CC2=CC=CN=C12)=O

Computed Properties

• Exact Mass: 400.12454906g/mol
• Monoisotopic Mass: 400.12454906g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 29
• Rotatable Bond Count: 4
• Complexity: 565
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.9
• Topological Polar Surface Area: 70.7Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Quinolines and derivatives Quinolines and derivatives
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Quinolines and derivatives

Additional information on (3-(Quinolin-8-yloxy)pyrrolidin-1-yl)(4-(thiophen-2-yl)phenyl)methanone

Compound CAS No 2034431-75-7: A Comprehensive Overview

The compound with CAS No 2034431-75-7, known as (3-(Quinolin-8-yloxy)pyrrolidin-1-yl)(4-(thiophen-2-yl)phenyl)methanone, is a complex organic molecule that has garnered significant attention in the fields of medicinal chemistry and materials science. This compound is characterized by its unique structure, which incorporates a quinoline moiety, a pyrrolidine ring, and a thiophene group. These structural elements contribute to its diverse chemical properties and potential applications.

Recent studies have highlighted the importance of this compound in the development of novel pharmaceutical agents. The presence of the quinoline group, a well-known heterocyclic structure, is associated with various biological activities, including anti-inflammatory and antioxidant properties. Additionally, the pyrrolidine ring enhances the molecule's stability and bioavailability, making it a promising candidate for drug delivery systems. The thiophene group further adds to the compound's versatility by introducing electronic properties that can be tailored for specific applications.

In terms of synthesis, this compound is typically prepared through a multi-step process involving advanced organic chemistry techniques such as Suzuki coupling and nucleophilic substitution. These methods ensure high purity and structural integrity, which are critical for both research and industrial applications. Recent advancements in catalytic methods have also enabled more efficient syntheses, reducing production costs and environmental impact.

The compound's application in materials science is another area of active research. Its unique electronic properties make it a strong candidate for use in organic electronics, particularly in the development of light-emitting diodes (LEDs) and photovoltaic cells. The thiophene group plays a pivotal role in these applications by facilitating charge transport and improving device performance. Furthermore, the compound's stability under various environmental conditions makes it suitable for long-term applications in harsh environments.

From an environmental perspective, this compound has shown potential as a biodegradable material. Studies indicate that under specific conditions, it can undergo controlled degradation without releasing harmful byproducts. This property aligns with current trends toward sustainable chemistry and green manufacturing processes.

In conclusion, CAS No 2034431-75-7 represents a versatile compound with wide-ranging applications across multiple disciplines. Its unique structure, combined with recent advancements in synthesis and application techniques, positions it as a key player in future scientific developments. As research continues to uncover its full potential, this compound is expected to contribute significantly to both academic and industrial sectors.